Cas no 83512-85-0 (Carboxymethyl chitosan)

• Product Name: Carboxymethyl chitosan
• CAS No: 83512-85-0
• MF: C₂₀H₃₇N₃O₁₄
• MW: 543.519487142563
• MDL: MFCD00677440
• CID: 60579
• PubChem ID: 71306969
• Update Time: 2026-01-19

Carboxymethyl chitosan Chemical and Physical Properties

Names and Identifiers

• Carboxymethyl chitosan
• N-Carboxymethylchitosan
• Chitosan, N-(carboxymethyl)
• CarboxylMethyl Chitosan
• CARBOXYMETHYL CHITOSAN, SOLUBLE
• 83512-85-0
• MFCD00677440
• YC29683
• N-Acetylchitosan
• N-[(2S,3R,4R,6R)-5-[(2S,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[(2R,4R,5R,6R)-5-amino-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide

• MDL： MFCD00677440
• Inchi： 1S/C20H37N3O14/c1-5(27)23-11-15(31)17(36-19-10(22)13(29)12(28)6(2-24)34-19)8(4-26)35-20(11)37-16-7(3-25)33-18(32)9(21)14(16)30/h6-20,24-26,28-32H,2-4,21-22H2,1H3,(H,23,27)/t6-,7-,8-,9-,10-,11-,12-,13-,14-,15-,16?,17?,18-,19+,20+/m1/s1
• InChI Key： HGNQXZLWHDQLRE-XADFZESNSA-N
• SMILES： O1[C@H](CO)C([C@@H]([C@H]([C@@H]1OC1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)N)O)NC(C)=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 220.08200
• Monoisotopic Mass: 543.22755286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 289Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: >300°C (turns dark at 270°C)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 122.24000
• LogP: -1.60240

Carboxymethyl chitosan Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Carboxymethyl chitosan

Professional Introduction to Carboxymethyl chitosan (CAS No. 83512-85-0)

Carboxymethyl chitosan, a derivative of chitosan with the chemical formula C₄₀H₆₀O₂₄N₁₀, is a widely studied biopolymer with significant applications in the pharmaceutical, biomedical, and environmental sectors. Its unique properties, such as biodegradability, biocompatibility, and mucoadhesion, make it an excellent candidate for various advanced applications. This introduction delves into the chemical properties, synthesis methods, and recent advancements in the research and application of Carboxymethyl chitosan, particularly focusing on its role in drug delivery systems and tissue engineering.

The chemical structure of Carboxymethyl chitosan (CAS No. 83512-85-0) is characterized by the presence of carboxymethyl groups (-COOCH₃) introduced onto the polysaccharide backbone of chitosan. Chitosan itself is a linear polymer composed of glucosamine and N-acetylglucosamine units, derived from the deacetylation of chitin. The introduction of carboxymethyl groups enhances its solubility in water and improves its interactions with biological molecules, making it highly suitable for biomedical applications.

The synthesis of Carboxymethyl chitosan typically involves the reaction of chitosan with sodium monochloroacetate in an alkaline medium. This process is catalyzed by hydroxide ions, leading to the substitution of hydroxyl groups on the glucose units with carboxymethyl groups. The degree of substitution (DS), which refers to the number of carboxymethyl groups per glucosamine unit, can be controlled to tailor the properties of the polymer for specific applications. Recent studies have shown that optimizing the DS can significantly enhance the performance of Carboxymethyl chitosan in drug delivery systems.

In recent years, Carboxymethyl chitosan has garnered significant attention for its potential in drug delivery systems. Its biocompatibility and ability to form hydrogels make it an ideal candidate for encapsulating and delivering therapeutic agents. Research has demonstrated its effectiveness in delivering both small-molecule drugs and nucleic acids. For instance, studies have shown that Carboxymethyl chitosan-based nanoparticles can efficiently deliver anticancer drugs to target sites while minimizing systemic toxicity. Additionally, its mucoadhesive properties allow for prolonged contact with mucosal surfaces, enhancing drug absorption and reducing dosing frequency.

The application of Carboxymethyl chitosan in tissue engineering is another area of active research. Its ability to promote cell adhesion, proliferation, and differentiation makes it a valuable scaffold material for regenerating various tissues. For example, studies have investigated its use in bone regeneration, where it has been shown to enhance osteoblast activity and mineralization. In addition, Carboxymethyl chitosan-based hydrogels have been explored for wound healing applications due to their ability to mimic extracellular matrix properties and support fibroblast migration.

The environmental benefits of Carboxymethyl chitosan cannot be overlooked. As a biodegradable polymer, it offers a sustainable alternative to synthetic materials used in various industries. Its degradation products are non-toxic and easily assimilated by microorganisms, making it environmentally friendly. This property has led to its use in biodegradable coatings for food packaging and as a soil conditioner in agriculture.

In conclusion, Carboxymethyl chitosan (CAS No. 83512-85-0) is a versatile biopolymer with extensive applications in pharmaceuticals, biomedicine, and environmental science. Its unique chemical properties and biocompatibility make it an excellent material for drug delivery systems and tissue engineering. Recent advancements in research have further expanded its potential uses, highlighting its importance as a sustainable and effective biomaterial.